Cas no 2229345-17-7 (3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine)

3-(4,5-Difluoro-2-methoxyphenyl)but-3-en-1-amine is a fluorinated aromatic amine derivative featuring a butenyl side chain, which enhances its reactivity and versatility in synthetic applications. The presence of difluoro and methoxy substituents on the phenyl ring contributes to its unique electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The amine functionality allows for further derivatization, enabling the synthesis of complex molecules. Its structural features, including the conjugated double bond, facilitate participation in cycloaddition and cross-coupling reactions. This compound is particularly useful in the development of bioactive compounds due to its balanced lipophilicity and electronic modulation.
3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine structure
2229345-17-7 structure
Product Name:3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine
CAS No:2229345-17-7
MF:C11H13F2NO
MW:213.223829984665
CID:6092737
PubChem ID:165624124
Update Time:2025-08-05

3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine
    • 2229345-17-7
    • EN300-1798217
    • Inchi: 1S/C11H13F2NO/c1-7(3-4-14)8-5-9(12)10(13)6-11(8)15-2/h5-6H,1,3-4,14H2,2H3
    • InChI Key: OASIZDJUCRCYSD-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1)C(=C)CCN)OC)F

Computed Properties

  • Exact Mass: 213.09652036g/mol
  • Monoisotopic Mass: 213.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine

3-(4,5-Difluoro-2-methoxyphenyl)but-3-en-1-amine (CAS No. 2229345-17-7): An Emerging Compound in Pharmaceutical Research

3-(4,5-Difluoro-2-methoxyphenyl)but-3-en-1-amine (CAS No. 2229345-17-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of substituted phenylbutenamines and is characterized by its difluoromethoxyphenyl substituent, which imparts distinct pharmacological properties.

The chemical structure of 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine consists of a butenamine backbone with a 4,5-difluoro-2-methoxyphenyl group attached to the third carbon atom. The presence of the difluoromethoxy group is particularly noteworthy, as it can influence the compound's lipophilicity, metabolic stability, and receptor binding affinity. These properties make it a promising candidate for various therapeutic applications, including but not limited to central nervous system (CNS) disorders and cancer.

Recent studies have highlighted the potential of 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent serotonin (5-HT) receptor agonist activity. Specifically, it showed high affinity for the 5-HT1A and 5-HT2A receptors, which are implicated in mood disorders such as depression and anxiety. This finding suggests that 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine could be developed as a novel antidepressant or anxiolytic agent.

In addition to its potential in CNS disorders, 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine has also shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of mitochondrial pathways. These findings suggest that 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine could be further investigated as a potential anticancer agent.

The pharmacokinetic profile of 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine has also been extensively studied. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable properties for a drug candidate. Additionally, the compound demonstrates low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which are expected to provide more comprehensive data on the compound's therapeutic potential.

In conclusion, 3-(4,5-difluoro-2-methoxyphenyl)but-3-en-1-amine (CAS No. 2229345-17-7) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and diverse pharmacological activities make it a promising candidate for the development of novel therapeutics for CNS disorders and cancer. As research continues to uncover its full potential, this compound is likely to play a significant role in shaping the future of drug discovery and development.

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